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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the significant hazards associated with
silver picrate (CAS No. 146-84-9) and outlines detailed safety precautions for its handling,
storage, and disposal. Due to its extreme sensitivity and explosive nature, silver picrate must
be handled only by trained personnel with a thorough understanding of its properties and under
strict safety protocols.

Hazard Identification and Classification

Silver picrate is a highly hazardous material, primarily classified as a flammable and explosive
solid.[1] When dry, it is extremely sensitive to heat, shock, friction, and flame, posing a severe
explosion risk.[1][2][3][4] The wetted form, typically containing not less than 30% water by
mass, is significantly desensitized and safer for transport and handling, though it must still be
treated as an explosive.[2][3][4] It is also toxic if inhaled or ingested and can cause irritation to
the skin, eyes, and respiratory system.[1][2][5]

GHS Hazard Statements:
o Explosive: Risk of explosion by shock, friction, fire, or other sources of ignition.
o Flammable Solid: May ignite by heat, sparks, or flame.[1]

o Acute Toxicity: Toxic if swallowed or in contact with skin.[6]
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e Irritant: Causes skin, eye, and respiratory irritation.[1][2]

Physicochemical and Exposure Data

Quantitative data for silver picrate is summarized below. Personnel must be aware of the

workplace exposure limits for soluble silver compounds.

Table 1: Physicochemical Properties of Silver Picrate

Property Value Source(s)
Chemical Formula CeH2AgN307 [61[7]
Molecular Weight 335.96 g/mol [31[6]

Yellow powder or crystalline

material; turns brown on

Appearance ) ) [1]
heating or exposure to light.
Shipped as a wetted paste.

Density 1.856 g/cm3 [2][6]

» ) 303.6°C at 760 mmHg

Boiling Point [2][6]
(Decomposes)

Flash Point 133.9°C [2][6]

Water Solubility Soluble in ~50 parts water. [2][6]
Slightly soluble in alcohol and

Other Solubilities acetone; insoluble in [2][6]

chloroform and ether.

Table 2: Workplace Exposure Limits (for Soluble Silver Compounds)
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Organization Limit Type Value

OSHA PEL (8-hr TWA) 0.01 mg/m3
NIOSH REL (10-hr TWA) 0.01 mg/m3
ACGIH TLV (8-hr TWA) 0.01 mg/m?3

All data sourced from NJDOH Hazardous Substance Fact Sheet.[1]

Experimental Protocols and Sensitivity

Due to the extreme hazards, detailed experimental protocols for silver picrate are not
published for general access. Instead, the principles of standard sensitivity tests for energetic
materials are described. These tests must only be conducted in specialized facilities by
explosives experts.

Principles of Impact Sensitivity Testing (e.g., BAM
Fallhammer)

Impact sensitivity is determined by subjecting a small sample of the material to a controlled
impact from a falling weight. The operator records whether a reaction (e.g., detonation, smoke,
sound) occurs. The test is repeated at various drop heights to determine the energy level at
which there is a 50% probability of initiation. For silver picrate, this value is exceptionally low,
especially when dry.

Principles of Friction Sensitivity Testing (e.g., BAM
Friction Apparatus)

Friction sensitivity is assessed by subjecting the material to a defined frictional force. A sample
is placed on a porcelain plate, and a weighted porcelain pin is drawn across it. The test
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determines the load at which a reaction occurs. Dry silver picrate is known to be highly
sensitive to friction.[1]

Principles of Thermal Sensitivity Testing (e.g.,
Differential Scanning Calorimetry)

Thermal sensitivity is evaluated by heating a sample at a controlled rate to determine its
decomposition temperature and the energy released. This data helps define safe temperature
limits for handling and storage. Silver picrate decomposes violently upon heating.[7]

Safe Handling and Storage Workflow

A systematic approach is mandatory for handling silver picrate. The logical workflow from
acquisition to disposal is critical for ensuring safety.
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Planning & Preparation

1. Comprehensive Risk Assessment

2. Review SDS & Literature

3. Develop Standard Operating Procedure (SOP)

4. Personnel Training & Verification

ution

5. Acquire Minimum Quantity (Wetted)

6. Log & Store Correctly

(Cool, Ventilated, Away from Incompatibles)

7. Handle in Designated Area
(Fume Hood, Grounded Equipment, Non-Sparking Tools)

Post-Experiment
Required PPE:
- Flame-Resistant Lab Coat
- Chemical Splash Goggles 8. Decontaminate Work Area & Equipment
- Face Shield
- Impermeable Gloves

9. Dispose as Hazardous Waste
(Keep wetted, follow EPA/Local regulations)

Safe Handling Workflow for Silver Picrate

Click to download full resolution via product page

Caption: Logical workflow for the safe management of silver picrate.
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Toxicity Pathway: Uncoupling of Oxidative
Phosphorylation

The toxicity of the picrate anion is primarily due to its function as an uncoupler of oxidative

phosphorylation in mitochondria.[4][8] This process disrupts the cell's ability to generate ATP,

the primary molecule for storing and transferring energy.
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Picrate acts as a protonophore, creating a futile cycle that uncouples the ETC from ATP synthesis, releasing energy as heat.

Click to download full resolution via product page

Caption: Picrate uncouples oxidative phosphorylation in mitochondria.

Emergency Procedures
Spills and Leaks

Evacuate: Immediately evacuate all non-essential personnel from the area.[1]

Remove Ignition Sources: Eliminate all sparks, flames, and heat sources.[1][4][8] Use only
non-sparking tools and grounded, explosion-proof equipment for cleanup.[8]

Keep Material Wet: This is the most critical step. Gently wet the spilled material with large
amounts of water to desensitize it.[1][3] Dike large spills for later disposal.[3][4]

Ventilate: Ensure the area is well-ventilated.[1]

Cleanup: Wear full PPE. Collect and place the material in suitable, closed containers for
disposal.[8]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC1567840/
https://pubmed.ncbi.nlm.nih.gov/4521802/
https://www.benchchem.com/product/b086978?utm_src=pdf-body-img
https://ehs.stanford.edu/reference/information-picric-acid
https://ehs.stanford.edu/reference/information-picric-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC1567840/
https://pubmed.ncbi.nlm.nih.gov/4521802/
https://pubmed.ncbi.nlm.nih.gov/4521802/
https://ehs.stanford.edu/reference/information-picric-acid
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-009_PicricAcidSafetyGuidelines.pdf
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-009_PicricAcidSafetyGuidelines.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1567840/
https://ehs.stanford.edu/reference/information-picric-acid
https://pubmed.ncbi.nlm.nih.gov/4521802/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fire

Massive Fire: If a fire reaches the cargo or storage area, DO NOT fight it.[3][4] The risk of a
mass explosion is high. Immediately evacuate the area for at least 1600 meters (1 mile) in all
directions and let the fire burn.[4]

Small/Vehicle Fire: For incipient-stage fires not involving the material directly, use flooding
amounts of water, CO2, or dry chemical.[1] Use unmanned hoses from a maximum distance
if possible to cool containers.[1]

Personnel Exposure

Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected skin with
large amounts of soap and water.[1][8]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air.[8] If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8] Never give anything by
mouth to an unconscious person.[8] Seek immediate medical attention.

Decontamination and Disposal

All tools, surfaces, and equipment must be thoroughly decontaminated after use.

Silver picrate and all contaminated materials (e.g., wipes, PPE) must be disposed of as
hazardous waste.[1]

Waste material must be kept wetted in sealed containers.[1]

Contact your institution's environmental health and safety department or a licensed
hazardous waste disposal contractor for specific disposal procedures that comply with all
local, state, and federal regulations.[1] Never mix with other waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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